Cas no 142626-83-3 (Pentadecyl tridecyl benzene-1,4-dicarboxylate)

• Product Name: Pentadecyl tridecyl benzene-1,4-dicarboxylate
• CAS No: 142626-83-3
• MF: C₃₆H₆₂O₄
• MW: 558.875092029572
• CID: 2775222
• PubChem ID: 21645019
• Update Time: 2025-04-21

Pentadecyl tridecyl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 142626-83-3
• SCHEMBL10448749
• DTXSID00616569
• Pentadecyl tridecyl benzene-1,4-dicarboxylate

• Inchi： 1S/C36H62O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-32-40-36(38)34-29-27-33(28-30-34)35(37)39-31-25-23-21-19-17-14-12-10-8-6-4-2/h27-30H,3-26,31-32H2,1-2H3
• InChI Key： PTDSPKMZWMVTEC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 558.46481045Da
• Monoisotopic Mass: 558.46481045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 30
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 52.6Ų